Cas no 56784-08-8 ((1S,4S,5R,10R,13R,14S,17R,18S,22R)-4,7,7,10,17,18-Hexamethyl-24-oxahexacyclo[11.9.3.01,14.04,13.05,10.017,22]pentacosan-21-one)
56784-08-8 structure
Product Name:(1S,4S,5R,10R,13R,14S,17R,18S,22R)-4,7,7,10,17,18-Hexamethyl-24-oxahexacyclo[11.9.3.01,14.04,13.05,10.017,22]pentacosan-21-one
CAS No:56784-08-8
MF:C30H48O2
MW:440.700929641724
CID:2673296
Update Time:2023-08-06
(1S,4S,5R,10R,13R,14S,17R,18S,22R)-4,7,7,10,17,18-Hexamethyl-24-oxahexacyclo[11.9.3.01,14.04,13.05,10.017,22]pentacosan-21-one Chemical and Physical Properties
Names and Identifiers
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- 25,26-Epoxy-D:A-friedooleanan-1-one
- (1S,4S,5R,10R,13R,14S,17R,18S,22R)-4,7,7,10,17,18-Hexamethyl-24-oxahexacyclo[11.9.3.01,14.04,13.05,1
- (1S,4S,5R,10R,13R,14S,17R,18S,22R)-4,7,7,10,17,18-Hexamethyl-24-oxahexacyclo[11.9.3.01,14.04,13.05,10.017,22]pentacosan-21-one
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- Inchi: 1S/C30H48O2/c1-20-7-8-21(31)24-27(20,5)10-9-22-29(24)15-14-28(6)23-17-25(2,3)11-12-26(23,4)13-16-30(22,28)19-32-18-29/h20,22-24H,7-19H2,1-6H3/t20-,22-,23+,24+,26+,27+,28-,29-,30+/m0/s1
- InChI Key: NQZAAOGCYSAEBL-ATTXLITFSA-N
- SMILES: O1C[C@@]23CC[C@@]4(C)[C@@H]5CC(C)(C)CC[C@]5(C)CC[C@@]4(C1)[C@H]2CC[C@]1(C)[C@@H](C)CCC([C@@H]31)=O
Computed Properties
- Exact Mass: 440.365
- Monoisotopic Mass: 440.365
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 32
- Rotatable Bond Count: 0
- Complexity: 831
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3
(1S,4S,5R,10R,13R,14S,17R,18S,22R)-4,7,7,10,17,18-Hexamethyl-24-oxahexacyclo[11.9.3.01,14.04,13.05,10.017,22]pentacosan-21-one Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
56784-08-8 ((1S,4S,5R,10R,13R,14S,17R,18S,22R)-4,7,7,10,17,18-Hexamethyl-24-oxahexacyclo[11.9.3.01,14.04,13.05,10.017,22]pentacosan-21-one) Related Products
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